Cas no 1183434-97-0 (4-4-(1-Aminoethyl)phenyl-N,N-dimethylaniline)

• Product Name: 4-4-(1-Aminoethyl)phenyl-N,N-dimethylaniline
• CAS No: 1183434-97-0
• MF: C₁₆H₂₀N₂
• MW: 240.343403816223
• MDL: MFCD12860148
• CID: 4776869
• Update Time: 2025-06-08

4-4-(1-Aminoethyl)phenyl-N,N-dimethylaniline Chemical and Physical Properties

Names and Identifiers

• 4-[4-(1-aminoethyl)phenyl]-N,N-dimethylaniline
• NE57357
• 4-4-(1-Aminoethyl)phenyl-N,N-dimethylaniline

• MDL： MFCD12860148
• Inchi： 1S/C16H20N2/c1-12(17)13-4-6-14(7-5-13)15-8-10-16(11-9-15)18(2)3/h4-12H,17H2,1-3H3
• InChI Key： TUQNAWCBQBBLDL-UHFFFAOYSA-N
• SMILES： N(C)(C)C1C=CC(=CC=1)C1C=CC(=CC=1)C(C)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 236
• XLogP3: 2.9
• Topological Polar Surface Area: 29.3

Additional information on 4-4-(1-Aminoethyl)phenyl-N,N-dimethylaniline

Introduction to Compound with CAS No. 1183434-97-0 and Product Name: 4-4-(1-Aminoethyl)phenyl-N,N-dimethylaniline

The compound with the CAS number 1183434-97-0 and the product name 4-4-(1-Aminoethyl)phenyl-N,N-dimethylaniline represents a significant area of interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural and chemical properties, has garnered attention due to its potential applications in drug development and molecular biology studies.

4-4-(1-Aminoethyl)phenyl-N,N-dimethylaniline is a substituted aniline derivative that exhibits a distinct arrangement of functional groups, including amino and dimethylamino substituents. The presence of these groups contributes to its reactivity and makes it a valuable candidate for various biochemical interactions. The compound's molecular structure allows for interactions with biological targets, making it a promising candidate for further investigation in medicinal chemistry.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways involved in diseases such as cancer, neurodegenerative disorders, and inflammatory conditions. The structural features of 4-4-(1-Aminoethyl)phenyl-N,N-dimethylaniline make it a versatile scaffold for designing molecules that can interact with specific enzymes or receptors. This flexibility has led to its exploration in various research settings, where scientists are attempting to uncover new therapeutic strategies.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex molecules. Researchers have leveraged its structural properties to develop derivatives that exhibit enhanced pharmacological activity. For instance, modifications to the aminoethyl side chain have been investigated to improve solubility and bioavailability, which are critical factors in drug formulation.

The compound's interaction with biological targets has been a focal point in several studies. Researchers have employed computational methods to predict how 4-4-(1-Aminoethyl)phenyl-N,N-dimethylaniline might bind to proteins and other biomolecules. These studies have provided insights into its potential mechanisms of action, suggesting that it could interfere with key signaling pathways or modulate enzyme activity. Such findings are crucial for understanding its therapeutic potential and for guiding future drug design efforts.

Furthermore, the synthesis of 4-4-(1-Aminoethyl)phenyl-N,N-dimethylaniline has been optimized to ensure high yield and purity. Advanced synthetic techniques have been employed to construct its complex framework efficiently. These advancements in synthetic chemistry have not only facilitated research but also paved the way for large-scale production, which is essential for clinical trials and commercial applications.

Recent experimental studies have demonstrated the compound's ability to modulate certain biological processes at the cellular level. For example, researchers have observed effects on cell proliferation and apoptosis in vitro, which are key processes relevant to cancer biology. These findings underscore the importance of further exploring its potential as a lead compound for drug development.

The pharmacokinetic properties of 4-4-(1-Aminoethyl)phenyl-N,N-dimethylaniline have also been studied to assess its suitability for therapeutic use. Parameters such as absorption, distribution, metabolism, and excretion (ADME) have been evaluated to understand how the compound behaves within an organism. These studies are essential for determining dosing regimens and predicting side effects, which are critical considerations in drug development.

In conclusion, 4-4-(1-Aminoethyl)phenyl-N,N-dimethylaniline, with its CAS number 1183434-97-0, represents a promising compound in the realm of chemical biology and pharmaceutical research. Its unique structural features and potential interactions with biological targets make it a valuable asset for further exploration. As research continues to uncover new applications and mechanisms of action, this compound is poised to play a significant role in the development of novel therapeutics.